Cas no 6738-44-9 (2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide)
6738-44-9 structure
Product Name:2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide
CAS No:6738-44-9
MF:C15H24ClIN2O2
MW:426.720735549927
CID:1716114
PubChem ID:201739
Update Time:2025-04-21
2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide
- 2-[[2-(4-chlorophenoxy)acetyl]amino]ethyl-diethyl-methylazanium,iodide
- Ammonium, (2-(2-(p-chlorophenoxy)acetamido)ethyl)diethylmethyl-, iodide
- (2-(2-(p-Chlorophenoxy)acetamido)ethyl)diethylmethylammonium iodide
- Diethylamino ethylamide de l'acide p-chlorophenoxyacetique iodomethylate [French]
- Diethylamino ethylamide de l'acide p-chlorophenoxyacetique iodomethylate
- 6738-44-9
-
- Inchi: 1S/C15H23ClN2O2.HI/c1-4-18(3,5-2)11-10-17-15(19)12-20-14-8-6-13(16)7-9-14;/h6-9H,4-5,10-12H2,1-3H3;1H
- InChI Key: WFSYJFPHCSIFHC-UHFFFAOYSA-N
- SMILES: [I-].ClC1C=CC(=CC=1)OCC(NCC[N+](C)(CC)CC)=O
Computed Properties
- Exact Mass: 426.057
- Monoisotopic Mass: 426.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 288
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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